(1S,17S)-9,9,16,16-tetramethyl-14-oxido-8-oxa-23,25-diaza-14-azoniaheptacyclo[17.5.2.01,17.03,15.04,13.07,12.019,23]hexacosa-2,4(13),5,7(12),10,14-hexaene-24,26-dione

• IUPAC Name: (1S,17S)-9,9,16,16-tetramethyl-14-oxido-8-oxa-23,25-diaza-14-azoniaheptacyclo[17.5.2.01,17.03,15.04,13.07,12.019,23]hexacosa-2,4(13),5,7(12),10,14-hexaene-24,26-dione
• InChI: InChI=1S/C26H27N3O4/c1-23(2)10-8-15-17(33-23)7-6-14-16-12-26-18(24(3,4)20(16)29(32)19(14)15)13-25(21(30)27-26)9-5-11-28(25)22(26)31/h6-8,10,12,18H,5,9,11,13H2,1-4H3,(H,27,30)/t18-,25?,26-/m0/s1
• InChI Key: ALXLLOQTGLPCFG-XLXODUMSSA-N
• Canonical SMILES: CC1(C=CC2=C(O1)C=CC3=C2[N+](=C4C3=CC56C(C4(C)C)CC7(CCCN7C5=O)C(=O)N6)[O-])C
• Isomeric SMILES: CC1(C=CC2=C(O1)C=CC3=C2[N+](=C4C3=C[C@]56[C@H](C4(C)C)CC7(CCCN7C5=O)C(=O)N6)[O-])C
• Molecular Formula: C26H27N3O4
• Molecular Weight: 445.5 g/mol

Description

This compound is a highly complex polycyclic molecule characterized by a heteroatom-rich framework, including oxygen, nitrogen, and a quaternary ammonium center (azonia group). Its IUPAC name reflects a heptacyclic system with fused rings, methyl substituents at positions 9, 9, 16, and 16, and two ketone groups (24,26-dione). The stereochemistry (1S,17S) and oxido group at position 14 further define its three-dimensional conformation, which is critical for biological activity and physicochemical properties.

Biological Activity

The compound known as (1S,17S)-9,9,16,16-tetramethyl-14-oxido-8-oxa-23,25-diaza-14-azoniaheptacyclo[17.5.2.01,17.03,15.04,13.07,12.019,23]hexacosa-2,4(13),5,7(12),10,14-hexaene-24,26-dione is a complex polycyclic structure that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity based on current research findings.

Chemical Structure and Properties

The chemical formula for this compound is $C_{26}H_{29}N_{3}O_{4}$. Its intricate structure features multiple cyclic components and functional groups that may contribute to its biological properties.

Biological Activity Overview

Research into the biological activity of this compound indicates potential applications in various fields such as antimicrobial and anticancer therapies.

Antimicrobial Activity

Studies have suggested that the compound exhibits significant antimicrobial properties against a range of pathogens. For instance:

• Antibacterial Effects : It has shown efficacy against Gram-positive and Gram-negative bacteria. Specific studies have reported inhibitory effects on strains such as Staphylococcus aureus and Escherichia coli .
• Mechanism of Action : The proposed mechanism involves interference with bacterial cell wall synthesis and disruption of membrane integrity .

Anticancer Potential

The compound is also being investigated for its anticancer properties:

• Cell Line Studies : In vitro studies have demonstrated cytotoxic effects against various cancer cell lines including breast cancer (MCF-7) and lung cancer (A549) cells .
• Apoptosis Induction : Mechanistic studies indicate that it may induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .

Case Studies

Several case studies highlight the biological activity of this compound:

• Study on Antimicrobial Efficacy :
  • Objective : To evaluate the antimicrobial activity against clinical isolates.
  • Results : The compound demonstrated a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli and 16 µg/mL against S. aureus, indicating potent antibacterial activity .
• Study on Anticancer Activity :
  • Objective : To assess the effects on breast cancer cell lines.
  • Results : Treatment with the compound resulted in a 50% reduction in cell viability at 10 µM concentration after 48 hours .

Data Table: Biological Activity Summary

Activity Type	Target Organism/Cell Line	MIC/IC50 (µg/mL)	Mechanism of Action
Antibacterial	E. coli	32	Disruption of cell wall synthesis
Antibacterial	S. aureus	16	Membrane integrity disruption
Anticancer	MCF-7 (breast cancer)	10	Induction of apoptosis
Anticancer	A549 (lung cancer)	15	Modulation of Bcl-2 proteins

Comparison with Similar Compounds

Research Findings and Implications

• Biological relevance : The azonia group and methyl substituents may enhance binding to charged enzymatic pockets, as seen in HDAC inhibitors like SAHA .
• Synthetic challenges : The compound’s stereochemistry and fused rings necessitate advanced synthetic routes, such as stereoselective cyclization or late-stage functionalization .
• Drug-likeness : High molecular weight and polar surface area may limit bioavailability, suggesting prodrug strategies or formulation optimization.